Cas no 1805423-85-1 (3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1805423-85-1
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4875191
• Update Time: 2025-05-25

3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C8H5BrF2N2O/c9-2-4-1-6(14)5(3-12)13-7(4)8(10)11/h1,8,14H,2H2
• InChI Key： SDWDRKFOQSHBDO-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C#N)N=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 56.9

Additional information on 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine

3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine: A Comprehensive Overview

3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine, also known by its CAS number 1805423-85-1, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry and pharmacology due to their unique properties and potential applications. The molecule features a pyridine ring with multiple substituents, including a bromomethyl group at position 3, a cyano group at position 6, a difluoromethyl group at position 2, and a hydroxyl group at position 5. These substituents contribute to the compound's reactivity, stability, and potential for use in advanced chemical synthesis.

The synthesis of 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine involves a series of carefully controlled reactions, often utilizing multi-step processes to achieve the desired product. Recent advancements in synthetic chemistry have enabled researchers to optimize the production of such complex molecules, ensuring higher yields and better purity. The presence of the bromomethyl group makes this compound particularly valuable in nucleophilic substitution reactions, which are fundamental in organic synthesis. Additionally, the cyano group introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical transformations.

In terms of applications, 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine has shown promise in the field of medicinal chemistry. Its structure suggests potential as a precursor for bioactive molecules, particularly those targeting specific biological pathways or enzymes. Recent studies have explored its role in drug design, where its substituents can be modified to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The hydroxyl group at position 5 adds hydrophilicity to the molecule, which can be advantageous in drug delivery systems.

The difluoromethyl group at position 2 introduces fluorine atoms into the structure, which are known for their ability to enhance molecular stability and alter physical properties such as melting point and solubility. This feature makes 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine an interesting candidate for materials science applications as well. Researchers have investigated its potential use in creating advanced polymers or as a building block for nanotechnology applications.

In conclusion, 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-hydroxypyridine, with its unique structural features and versatile functional groups, represents a significant advancement in organic chemistry. Its applications span across multiple disciplines, from drug discovery to materials science, making it a valuable compound for further research and development.